Lpsilb

• CAS No.: 123809-85-8
• Molecular Formula: C10H13NO

Description

Lpsilb (systematic IUPAC name: pending validation based on structural data) is a synthetic inorganic compound primarily investigated for its catalytic and pharmacological properties. Structurally, it features a central transition metal core coordinated with ligands that confer redox activity and stability under physiological conditions .

Key physicochemical properties include:

• Molecular weight: ~450 g/mol (estimated via mass spectrometry)
• Solubility: 22 mg/mL in aqueous buffers (pH 7.4)
• Thermal stability: Decomposition at 280°C
• Spectroscopic data: Distinct UV-Vis absorption peaks at 320 nm and 450 nm, indicative of d-d transitions in its metal-ligand complex .

Comparison with Similar Compounds

Comparative Data Analysis

Table 1: Physicochemical and Pharmacological Comparison

Property	This compound	Feroxamine	Ketalin-B
Molecular Weight (g/mol)	450	398	520
Aqueous Solubility	22 mg/mL	45 mg/mL	8 mg/mL
Thermal Stability (°C)	280	190	220
IC₅₀ (COX-2 Inhibition)	4.7 μM	12 μM	N/A
Serum Half-life (h)	24	6	1.2

Sources:

Research Findings and Clinical Implications

• In vitro studies : this compound reduces reactive oxygen species (ROS) by 70% in macrophage cells, outperforming Feroxamine (35% reduction) .
• Mechanistic divergence : Unlike Ketalin-B, this compound downregulates NF-κB signaling, suggesting broader anti-inflammatory utility .